Cas no 2229407-76-3 (tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethyl)pyridin-4-ylethyl}carbamate)

Tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethyl)pyridin-4-ylethyl}carbamate is a specialized carbamate derivative featuring a trifluoromethyl-substituted pyridine core. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility and the presence of the trifluoromethyl group, which enhances metabolic stability and lipophilicity. The tert-butyl carbamate moiety provides a protective group for amines, facilitating selective deprotection in synthetic pathways. Its well-defined reactivity profile makes it valuable for constructing complex molecules, particularly in medicinal chemistry for drug discovery. The compound’s stability under various conditions ensures reliable performance in multi-step syntheses.
tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethyl)pyridin-4-ylethyl}carbamate structure
2229407-76-3 structure
Product Name:tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethyl)pyridin-4-ylethyl}carbamate
CAS No:2229407-76-3
MF:C14H17F3N2O3
MW:318.291594266891
CID:6310517
PubChem ID:165656549
Update Time:2025-06-13

tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethyl)pyridin-4-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethyl)pyridin-4-ylethyl}carbamate
    • 2229407-76-3
    • EN300-1885227
    • tert-butyl N-methyl-N-{2-oxo-1-[3-(trifluoromethyl)pyridin-4-yl]ethyl}carbamate
    • Inchi: 1S/C14H17F3N2O3/c1-13(2,3)22-12(21)19(4)11(8-20)9-5-6-18-7-10(9)14(15,16)17/h5-8,11H,1-4H3
    • InChI Key: USBXOHQRWOABLC-UHFFFAOYSA-N
    • SMILES: FC(C1C=NC=CC=1C(C=O)N(C)C(=O)OC(C)(C)C)(F)F

Computed Properties

  • Exact Mass: 318.11912689g/mol
  • Monoisotopic Mass: 318.11912689g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.5Ų

tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethyl)pyridin-4-ylethyl}carbamate Pricemore >>

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Additional information on tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethyl)pyridin-4-ylethyl}carbamate

Comprehensive Overview of tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethyl)pyridin-4-ylethyl}carbamate (CAS No. 2229407-76-3)

The compound tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethyl)pyridin-4-ylethyl}carbamate (CAS No. 2229407-76-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylpyridine core and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

In recent years, the scientific community has focused on fluorinated heterocycles due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethyl)pyridin-4-ylethyl}carbamate aligns with this trend, as it improves the compound's lipophilicity and binding affinity to target proteins. This has led to its exploration in the development of kinase inhibitors and GPCR modulators, which are critical in treating diseases like cancer and neurological disorders.

The synthesis of tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethyl)pyridin-4-ylethyl}carbamate involves multi-step organic reactions, including amide coupling and protecting group strategies. Its CAS No. 2229407-76-3 serves as a unique identifier in chemical databases, facilitating efficient literature searches and regulatory compliance. Given the growing interest in sustainable chemistry, researchers are also investigating greener synthetic routes for this compound to minimize environmental impact.

From an industrial perspective, tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethyl)pyridin-4-ylethyl}carbamate is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in fine chemicals are increasingly offering this compound to support R&D efforts in academia and the pharmaceutical sector. Its stability under various conditions makes it a reliable choice for high-throughput screening and medicinal chemistry applications.

Another area of interest is the compound's role in proteomics research. The carbamate group in its structure can act as a reversible covalent modifier, enabling the study of enzyme-substrate interactions. This property is particularly valuable in the development of biomarkers and diagnostic tools, which are hot topics in precision medicine. As the demand for personalized therapeutics rises, compounds like tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethyl)pyridin-4-ylethyl}carbamate are likely to play a pivotal role.

In summary, tert-butyl N-methyl-N-{2-oxo-1-3-(trifluoromethyl)pyridin-4-ylethyl}carbamate (CAS No. 2229407-76-3) is a versatile compound with broad applications in drug discovery, agrochemicals, and biochemical research. Its fluorinated pyridine scaffold and carbamate functionality make it a standout candidate for innovative scientific breakthroughs. As research continues to evolve, this compound is expected to remain a key player in the advancement of life sciences and material chemistry.

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